molecular formula C13H11NO2S B8798517 1-Nitro-4-[(phenylsulfanyl)methyl]benzene CAS No. 7703-38-0

1-Nitro-4-[(phenylsulfanyl)methyl]benzene

Cat. No.: B8798517
CAS No.: 7703-38-0
M. Wt: 245.30 g/mol
InChI Key: NGWOGIJJDCFNAL-UHFFFAOYSA-N
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Description

1-Nitro-4-[(phenylsulfanyl)methyl]benzene is a useful research compound. Its molecular formula is C13H11NO2S and its molecular weight is 245.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

7703-38-0

Molecular Formula

C13H11NO2S

Molecular Weight

245.30 g/mol

IUPAC Name

1-nitro-4-(phenylsulfanylmethyl)benzene

InChI

InChI=1S/C13H11NO2S/c15-14(16)12-8-6-11(7-9-12)10-17-13-4-2-1-3-5-13/h1-9H,10H2

InChI Key

NGWOGIJJDCFNAL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)SCC2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzenethiol (13.2 g) was dissolved in THF (100 ml), and to this solution was added triethylamine (17.1 ml) and then 4-nitrobenzyl bromide (21.6 g). The reaction solution was stirred for 30 minutes at room temperature, added to water, and extracted with ethyl acetate. The organic layer was washed with saturated brine, and dried over magnesium sulfate. The solvent was removed under reduced pressure, and the obtained residue was washed with hexane/ethyl acetate (=10/1), to give 1-nitro-4-[(phenylsulfanyl)methyl]benzene (20.7 g).
Quantity
13.2 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
17.1 mL
Type
reactant
Reaction Step Two
Quantity
21.6 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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